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Compound of Interest

Compound Name: Ganoderic Acid Lm2

Cat. No.: B1246033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the
characterization of Ganoderic Acid Lm2, a lanostane-type triterpene isolated from the fruiting
bodies of Ganoderma lucidum. The information presented herein is intended to support
researchers and professionals in the fields of natural product chemistry, pharmacology, and
drug development in the identification and evaluation of this compound.

Compound Identity and Biological Activity

Ganoderic Acid Lm2 has been identified as (23S) 7f3,23-dihydroxy-3,11,15-trioxo-5a-lanosta-
8,24-dien-26-oic acid[1]. With a molecular formula of C3oH4207 and a molecular weight of
514.65 g/mol , this compound belongs to the extensive family of highly oxygenated
triterpenoids found in Ganoderma species.

Preliminary in vitro studies have shown that Ganoderic Acid Lm2 exhibits potent
enhancement of Concanavalin A (ConA)-induced proliferation of mice splenocytes, suggesting
potential immunomodulatory activity[1].

Spectroscopic Data for Structural Elucidation

The structural characterization of Ganoderic Acid Lm2 relies on a combination of mass
spectrometry and nuclear magnetic resonance spectroscopy. The following tables summarize
the key spectroscopic data for this compound.
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Mass Spectrometry (MS) Data

Mass spectrometry data is crucial for determining the molecular weight and elemental
composition of Ganoderic Acid Lm2.

Parameter Value

Molecular Formula C30H4207

Molecular Weight 514.65

lonization Mode Electrospray lonization (ESI)

Data not available in the provided search
Observed lon (m/z) "
results.

'H Nuclear Magnetic Resonance (NMR) Data

Proton NMR provides detailed information about the chemical environment of hydrogen atoms
within the molecule.

Detailed *H NMR data for Ganoderic Acid Lm2, including chemical shifts (d) in ppm,
multiplicities, and coupling constants (J) in Hz, are not available in the provided search results.

13C Nuclear Magnetic Resonance (NMR) Data

Carbon NMR is used to determine the number and types of carbon atoms in a molecule.

Specific 3C NMR chemical shift (d) values in ppm for Ganoderic Acid Lm2 are not available in
the provided search results.

Experimental Protocols

The following sections detail the generalized methodologies for the isolation and spectroscopic
analysis of ganoderic acids, which are applicable to the characterization of Ganoderic Acid
Lm2.

Isolation and Purification of Ganoderic Acids
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The initial step in characterizing Ganoderic Acid Lm2 involves its extraction and purification
from its natural source.

o Extraction: The dried and powdered fruiting bodies of Ganoderma lucidum are typically
extracted with a solvent such as 95% ethanol at an elevated temperature (e.g., 80°C). This
process is often repeated multiple times to ensure a thorough extraction.

e Solvent Partitioning and Column Chromatography: The resulting crude extract is
concentrated and then subjected to solvent partitioning. Further separation is achieved using
column chromatography, often with a silica gel stationary phase and a gradient elution
system (e.g., chloroform/acetone), followed by reversed-phase C-18 column
chromatography with a water/methanol gradient.

» High-Performance Liquid Chromatography (HPLC): Final purification of individual ganoderic
acids is typically accomplished through preparative or semi-preparative HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

o Sample Preparation: A small amount (typically 5-10 mg) of the purified ganoderic acid is
dissolved in a deuterated solvent (e.g., CDCls, CD30D) and transferred to a 5 mm NMR
tube.

 Instrumentation: 1D and 2D NMR spectra are recorded on a high-field NMR spectrometer,
such as a Bruker AMX 400 MHz instrument.

o Data Acquisition: A suite of NMR experiments is performed to fully characterize the structure,
including:

o 'H NMR

13C NMR

[e]

o

DEPT (Distortionless Enhancement by Polarization Transfer)

[¢]

COSY (Correlation Spectroscopy)
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o HSQC (Heteronuclear Single Quantum Coherence)

o HMBC (Heteronuclear Multiple Bond Correlation)

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of
the compound.

o Sample Introduction and lonization: The purified compound is introduced into the mass
spectrometer, often via a liquid chromatography system (LC-MS). Electrospray ionization
(ESI) and atmospheric pressure chemical ionization (APCI) are common ionization
techniques for this class of compounds.

o Mass Analysis: The analysis is typically performed using a triple-quadrupole or ion-trap mass
spectrometer.

o Data Acquisition: For quantitative analysis, selected reaction monitoring (SRM) mode is often
used. The analysis can be performed in both positive and negative ionization modes to
obtain comprehensive data.

Visualizing Methodologies and Pathways

The following diagrams illustrate the general workflow for the characterization of a novel
ganoderic acid and a conceptual signaling pathway for its observed biological activity.
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Figure 1. Experimental workflow for the isolation and characterization of Ganoderic Acid Lm2.
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Figure 2. Conceptual pathway for Ganoderic Acid Lm2's enhancement of splenocyte
proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Characterization of Ganoderic Acid Lm2: A
Spectroscopic and Methodological Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246033#spectroscopic-data-nmr-ms-for-ganoderic-
acid-Im2-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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